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Compound of Interest

Compound Name: U-74389G

Cat. No.: B1209883

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

U-74389G, a 21-aminosteroid of the lazaroid class of compounds, is a potent inhibitor of iron-
dependent lipid peroxidation. This document provides a comprehensive technical overview of
the antioxidant properties of U-74389G, detailing its mechanism of action, quantitative effects
on oxidative stress biomarkers, and the experimental protocols used for its evaluation. U-
74389G has demonstrated significant efficacy in various preclinical models of oxidative stress,
including ischemia-reperfusion injury and traumatic brain injury. Its primary antioxidant action is
attributed to the scavenging of lipid peroxyl radicals and stabilization of cell membranes. While
its direct effects on key antioxidant signaling pathways such as Nrf2 and MAPK have not been
fully elucidated, its established role in mitigating lipid peroxidation makes it a compound of
continued interest in the development of therapies for oxidative stress-related pathologies.

Chemical Structure

Chemical Name: 21-[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]-16alpha-
methylpregna-1,4,9(11)-triene-3,20-dione monomethanesulfonate

Molecular Formula: C39Hs54N6O2 - CH403S

Molecular Weight: 726.9 g/mol
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Mechanism of Antioxidant Action

U-74389G exerts its antioxidant effects primarily through the inhibition of lipid peroxidation, a
key process in cellular injury induced by oxidative stress. Its mechanism involves two principal

actions:

» Radical Scavenging: U-74389G directly scavenges lipid peroxyl radicals, thereby terminating
the chain reaction of lipid peroxidation.

» Membrane Stabilization: The lipophilic nature of U-74389G allows it to intercalate into cellular
membranes. This integration decreases membrane fluidity, making the lipid bilayer less
susceptible to oxidative attack and the propagation of lipid peroxidation.

The antioxidant activity of U-74389G is particularly effective against iron-dependent lipid
peroxidation and has also been shown to inhibit arachidonic acid-induced lipid peroxidation.
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Caption: Mechanism of U-74389G in inhibiting lipid peroxidation.

Quantitative Data on Antioxidant Effects

The antioxidant efficacy of U-74389G has been quantified in several studies, demonstrating its
ability to modulate various biomarkers of oxidative stress.

Table 1: Effect of U-74389G on Markers of Lipid Peroxidation
| Biom

» To cite this document: BenchChem. [U-74389G: A Technical Guide to its Antioxidant
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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